Cas no 16752-54-8 (2-(Methylamino)propanenitrile)

• Product Name: 2-(Methylamino)propanenitrile
• CAS No: 16752-54-8
• MF: C₄H₈N₂
• MW: 84.1197204589844
• MDL: MFCD00045617
• CID: 205563
• PubChem ID: 93083
• Update Time: 2025-05-25

2-(Methylamino)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Methylamino)propanenitrile
• Propanenitrile,2-(methylamino)-
• 2-(Methylamino)propionitrile
• AC1L3PGV
• AC1Q40S0
• CP 88440
• CTK6A2832
• DL-2-Methylamino-propionitril
• DL-2-Methylamino-propionsaeure-nitril
• methylaminopropionitrile
• N-cyanoethyl-N-methylamine
• N-methyl-DL-alanine nitrile
• N-Methyl-DL-alanin-nitril
• NSC617627
• Propionitrile, 2-(methylamino)- (7CI,8CI)
• 2-(Methylamino)propiononitrile
• MFCD00045617
• NSC-617627
• FT-0730611
• SY019549
• 16752-54-8
• Propanenitrile, 2-(methylamino)-
• DTXSID40937341
• Propionitrile, 2-(methylamino)-
• EN300-54666
• AKOS009236462
• 1315052-78-8
• DA-19019
• (2S)-2-(methylamino)propanenitrile
• DTXCID80888388
• Propionitrile, 2-(methylamino)-(7CI,8CI)

• MDL： MFCD00045617
• Inchi： 1S/C4H8N2/c1-4(3-5)6-2/h4,6H,1-2H3
• InChI Key： MTKGPLGETVCLCF-UHFFFAOYSA-N
• SMILES： N(C)C(C#N)C

Computed Properties

• Exact Mass: 84.06884
• Monoisotopic Mass: 84.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Boiling Point: 157.2℃at760mmHg
• PSA: 35.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 2-(Methylamino)propanenitrile

2-(Methylamino)Propanenitrile: A Comprehensive Overview

2-(Methylamino)propanenitrile, also known by its CAS number 16752-54-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, polymer synthesis, and as an intermediate in organic synthesis. Recent advancements in chemical research have further highlighted its role in developing novel materials and therapeutic agents.

The molecular structure of 2-(methylamino)propanenitrile consists of a nitrile group (-CN) attached to a propane chain, with a methylamino (-N(CH3)) group at the second carbon position. This configuration imparts the compound with distinct chemical properties, including high reactivity and the ability to undergo various transformations. Researchers have explored its reactivity under different conditions, revealing its potential as a building block for constructing complex molecules.

One of the most promising areas of application for 16752-54-8 is in the field of medicinal chemistry. Recent studies have demonstrated its utility as a lead compound in the development of new drugs targeting various diseases. For instance, modifications to its structure have shown potential in inhibiting enzymes associated with cancer and neurodegenerative disorders. These findings underscore the importance of this compound in advancing therapeutic interventions.

In addition to its role in drug discovery, 2-(methylamino)propanenitrile has found applications in polymer science. Its ability to participate in polymerization reactions has led to the creation of novel polymeric materials with tailored properties. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of 16752-54-8 has also been a subject of extensive research. Traditional methods involve multi-step processes that often require harsh reaction conditions. However, recent breakthroughs have introduced more efficient and environmentally friendly synthetic routes. These advancements not only improve the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

Safety considerations are paramount when handling any chemical compound, including 2-(methylamino)propanenitrile. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to ensure safe handling and storage. This includes wearing appropriate personal protective equipment and adhering to established safety protocols.

In conclusion, 2-(methylamino)propanenitrile, or CAS No. 16752-54-8, stands as a testament to the ongoing innovation in chemical research. Its diverse applications and promising future prospects make it a valuable compound in both academic and industrial settings. As research continues to uncover new possibilities for this compound, its role in shaping advancements across multiple disciplines is likely to expand further.